![molecular formula C7H9NO2 B1208721 6-Amino-1-formyl-5-hydroxy-1,3-cyclohexadiene CAS No. 60046-57-3](/img/structure/B1208721.png)
6-Amino-1-formyl-5-hydroxy-1,3-cyclohexadiene
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Overview
Description
6-Amino-1-formyl-5-hydroxy-1,3-cyclohexadiene is a natural product found in Streptomyces with data available.
Scientific Research Applications
Chemical Structure and Tautomerism
6-Amino-1-formyl-5-hydroxy-1,3-cyclohexadiene demonstrates interesting chemical structure and tautomerism. Odabaşoǧlu et al. (2003) explored its derivatives, noting their adoption of the keto-amine tautomeric form and the presence of strong intramolecular N-H...O hydrogen bonds. These derivatives exhibit planar hydrogen-bonded rings coupled with cyclohexadiene rings, indicating potential for diverse chemical applications (Odabaşoǧlu et al., 2003).
Synthesis and Structural Transformation
The compound also plays a role in the synthesis of other complex molecules. For instance, Nesterov et al. (1989) detailed the synthesis of 1-amino-5-phenyl-2,6,6-tricyano-3-cyclopropyl-1,3-cyclohexadiene, noting its ability to transform under external energy, leading to dihydropyridine formation. This indicates its utility in synthesizing diverse molecular structures (Nesterov et al., 1989).
Cyclohexadiene Annulation
Aumann et al. (1996) reported on the use of cyclohexadiene annulation to synthesize various steroid-like molecules, highlighting its importance in creating complex ring skeletons (Aumann et al., 1996).
Application in Organic Synthesis
Kozmin et al. (1999) discussed the preparation of 1-amino-3-siloxy-1,3-butadienes, a related class of compounds, for use in Diels-Alder reactions. These compounds, including derivatives of this compound, are important in organic synthesis, particularly in forming cyclohexenones (Kozmin et al., 1999).
Medicinal Chemistry and Drug Development
In the field of medicinal chemistry, this compound has implications in drug development. For example, Kidwai et al. (2004) synthesized derivatives effective against certain fungal and bacterial strains, suggesting potential for antimicrobial applications (Kidwai et al., 2004).
Properties
60046-57-3 | |
Molecular Formula |
C7H9NO2 |
Molecular Weight |
139.15 g/mol |
IUPAC Name |
(5S,6S)-6-amino-5-hydroxycyclohexa-1,3-diene-1-carbaldehyde |
InChI |
InChI=1S/C7H9NO2/c8-7-5(4-9)2-1-3-6(7)10/h1-4,6-7,10H,8H2/t6-,7-/m0/s1 |
InChI Key |
CAMXQXZPGMWBPD-BQBZGAKWSA-N |
Isomeric SMILES |
C1=C[C@@H]([C@H](C(=C1)C=O)N)O |
SMILES |
C1=CC(C(C(=C1)C=O)N)O |
Canonical SMILES |
C1=CC(C(C(=C1)C=O)N)O |
60046-57-3 | |
synonyms |
6-amino-1-formyl-5-hydroxy-1,3-cyclohexadiene P 3355 P-3355 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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